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Compound of Interest

Compound Name: Pulixin

Cat. No.: B15143311

An Independent Comparative Analysis of Pulixin Packaging Materials

For professionals in industries requiring high-quality thermoformed packaging, such as
electronics, food, cosmetics, and medical supplies, selecting the optimal material is critical.
This guide provides an objective comparison of the primary plastic sheet materials offered by
Pulixin Packaging Materials (Shanghai) Co., Ltd.—Polypropylene (PP), High Impact
Polystyrene (HIPS), and Polyethylene Terephthalate (PET)—against common alternatives,
based on publicly available material specifications and industry standards.

Comparative Analysis of Material Properties

The selection of a packaging material is dictated by a range of physical and chemical

properties. The following table summarizes the key performance indicators for Pulixin's core
product offerings.
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. Polyethylene
High Impact
Feature Polypropylene (PP) Terephthalate
Polystyrene (HIPS)
(PET)
) Translucent to
Clarity Opaque Excellent
Opaque
Flexibility High Medium (more rigid) High
Moisture Barrier Excellent Fair Good
Oxygen Barrier Poor Poor Good
Chemical Resistance Excellent Good Good
Temperature _ _
] High Low Medium
Resistance
Impact Strength Good Excellent Excellent
Recyclability Yes (Code 5) Yes (Code 6) Yes (Code 1)

Common Applications

Food containers,

medical packaging

Seedling trays,

electronic packaging

Food and beverage

containers

Specialized Product Offerings

Pulixin also offers specialized formulations to meet specific industry needs, such as antistatic

and conductive sheets for the electronics industry.[1][2] These products are designed to safely

dissipate electrostatic discharge, protecting sensitive electronic components.[3]
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. . Primary
Product Variant Base Material Key Feature T
Application
o ) Electrostatic )
Antistatic/Conductive ] Packaging for
PP, HIPS Discharge (ESD) )
Sheets _ electronic components
Protection
Enhanced barrier or Specialized packaging
Coated Sheets PP, PS, PET ) )
surface properties requirements
EVOH Co-extruded S—— Excellent oxygen and Modified atmosphere
Sheets ’ gas barrier packaging for food

Experimental Protocols and Quality Assurance

While specific experimental data from Pulixin is not publicly available, their manufacturing
processes adhere to internationally recognized standards.

1. 1SO 9001:2008 Certification: This certification implies a quality management system is in
place to ensure consistent product quality.[2] The protocol for quality control would typically

involve:
o Raw Material Inspection: Verifying the quality and specifications of incoming polymer resins.

 In-Process Monitoring: Continuously monitoring key parameters during the extrusion
process, such as temperature, pressure, and sheet thickness.

o Finished Product Testing: Conducting tests on the final product to measure properties like
tensile strength, impact resistance, and dimensional stability.

2. RoHS Authentication: This indicates compliance with the Restriction of Hazardous
Substances directive, which restricts the use of specific hazardous materials in electrical and

electronic products.[2] Verification involves:
o Material Declaration: Obtaining declarations from raw material suppliers.

o Testing: Performing analytical tests, such as X-ray fluorescence (XRF) screening, on the final
products to ensure they do not contain restricted substances above the permitted levels.
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Material Selection Workflow

The process of selecting the appropriate packaging material involves several logical steps, as
illustrated in the diagram below. This workflow ensures that the chosen material meets the
specific requirements of the product and its intended use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15143311?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

